2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-[6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanyl-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C17H15N5O3S2/c1-10-17(27-11(2)18-10)14-6-7-16(21-20-14)26-9-15(23)19-12-4-3-5-13(8-12)22(24)25/h3-8H,9H2,1-2H3,(H,19,23)
• InChI Key: NSZTVWRCNPULHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C2=NN=C(C=C2)SCC(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H15N5O3S2
• Molecular Weight: 401.5 g/mol

Description

2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(3-nitrophenyl)acetamide, also known as MTT, is a chemical compound that has gained significant attention in the field of scientific research due to its diverse range of applications. MTT is a yellow tetrazolium salt that is commonly used in biochemical assays to evaluate cell viability and proliferation.

Scientific Research Applications

Synthesis and Chemical Properties

• Compounds similar to the chemical have been utilized in the synthesis of drug precursors. For instance, derivatives of 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(benzothiazole-2-yl) acetamide were synthesized, and their structures confirmed through various spectroscopic methods. The acidity constants of these acetamide derivatives were determined through UV spectroscopic studies, indicating their potential as drug precursors due to specific protonation properties (Duran & Canbaz, 2013).

Antimicrobial and Anticancer Activity

• Similar compounds have also been investigated for their antimicrobial activities. For example, derivatives involving the aminopyrazole moiety synthesized from 2-cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide were evaluated as antimicrobial agents, demonstrating the potential for applications in treating infections (Bondock, Rabie, Etman, & Fadda, 2008).
• Furthermore, compounds synthesized from 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide exhibited anticancer activity against various human tumor cell lines, particularly against melanoma-type cell lines. This highlights their potential utility in the development of anticancer therapies (Duran & Demirayak, 2012).

Antioxidant and Anti-inflammatory Activity

• Research into similar molecular structures has also revealed antioxidant and/or anti-inflammatory properties. A study on novel N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides found that certain compounds exhibited significant antioxidant and anti-inflammatory activities, demonstrating their potential therapeutic uses in these domains (Koppireddi et al., 2013).